N-Boc-3-fluoro-D-tyrosine

• IUPAC Name: (2R)-3-(3-fluoro-4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C14H18FNO5/c1-14(2,3)21-13(20)16-10(12(18)19)7-8-4-5-11(17)9(15)6-8/h4-6,10,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t10-/m1/s1
• InChI Key: PIDYYTCMUSVKTJ-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1)O)F)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC1=CC(=C(C=C1)O)F)C(=O)O
• Molecular Formula: C14H18FNO5
• DSSTOX Substance ID: DTXSID00654385
• Molecular Weight: 299.29 g/mol
• CAS No.: 1198186-15-0

Description

N-Boc-3-fluoro-D-tyrosine is a compound that belongs to the class of phenylpropanoic acids. These are compounds whose structure contains a benzene ring conjugated to a propanoic acid. It has a molecular weight of 299.3 and its IUPAC name is (2R)-2-[(tert-butoxycarbonyl)amino]-3-(3-fluoro-4-hydroxyphenyl)propanoic acid.

Synthesis Analysis

The synthesis of this compound and similar compounds has been a topic of interest in recent years. One method involves the selective deprotection of the N-Boc group from structurally diverse compounds, encompassing aliphatic, aromatic, and heterocyclic substrates by using oxalyl chloride in methanol. The reactions take place under room temperature conditions for 1–4 hours with yields up to 90%.

Molecular Structure Analysis

The molecular formula of this compound is C14H18FNO5. The InChI code is 1S/C14H18FNO5/c1-14(2,3)21-13(20)16-10(12(18)19)7-8-4-5-11(17)9(15)6-8/h4-6,10,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t10-/m1/s1.

Physical and Chemical Properties Analysis

This compound is a white to yellow solid. It has a storage temperature of 2-8 degrees Celsius.

Scientific Research Applications

Synthesis and Tracer Development

N-Boc-3-fluoro-D-tyrosine is utilized in the synthesis of fluorine-labeled amino acids for imaging purposes, such as positron emission tomography (PET). For instance, its derivatives have been synthesized to create 2-[18F]fluoro-L-tyrosine, a tracer for imaging protein metabolism in vivo. This process involves electrophilic preparation through regiospecific fluoro-de-stannylation, showcasing its role in the development of diagnostic tools for studying biological processes at the molecular level (Hess et al., 2002).

Protein-Protein Interaction Studies

Incorporation of fluorotyrosines into proteins, such as through genetic encoding or chemical synthesis, enables the investigation of protein-protein interactions and enzyme mechanisms. This application is critical in understanding the roles of specific amino acids in protein function and the impact of their modifications on biological activity. Studies have utilized fluorotyrosine derivatives to analyze enzyme catalysis and charge transport mechanisms, highlighting their importance in biochemical research (Reece et al., 2006).

Chemical Biology and Drug Discovery

This compound and its derivatives serve as valuable tools in chemical biology, particularly in the development of covalent enzyme inhibitors and probes. These compounds can be engineered to selectively target amino acid residues within proteins, facilitating the design of inhibitors with specific modes of action. Such approaches are instrumental in drug discovery efforts, enabling the identification and characterization of novel therapeutic targets (Jones, 2018).

Safety and Hazards

The safety information for N-Boc-3-fluoro-D-tyrosine indicates that dust formation should be avoided. Contact with skin and eyes should be avoided, and personal protective equipment should be used. It is also recommended to ensure adequate ventilation and remove all sources of ignition.